1-(Oxan-4-ylmethyl)cyclobutane-1-carbaldehyde

• Molecular Formula: C11H18O2
• Molecular Weight: 182.26 g/mol
• IUPAC Name: 1-(oxan-4-ylmethyl)cyclobutane-1-carbaldehyde
• InChI: InChI=1S/C11H18O2/c12-9-11(4-1-5-11)8-10-2-6-13-7-3-10/h9-10H,1-8H2
• InChI Key: HHLRUVQRYVFFAZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)(CC2CCOCC2)C=O

Description

1-(Oxan-4-ylmethyl)cyclobutane-1-carbaldehyde is a cyclobutane-derived aldehyde featuring a tetrahydropyran (oxane) ring attached via a methyl group at the 4-position. The aldehyde functional group renders it reactive in nucleophilic additions and condensations, while the oxane substituent may influence solubility, steric interactions, and conformational flexibility.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(Oxan-4-ylmethyl)cyclobutane-1-carbaldehyde typically involves the reaction of cyclobutanone with oxan-4-ylmethyl bromide under basic conditions. The reaction proceeds through a nucleophilic substitution mechanism, where the bromide is replaced by the cyclobutanone moiety .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity. Additionally, purification techniques such as distillation and recrystallization are employed to obtain the desired product .

Chemical Reactions Analysis

Types of Reactions

1-(Oxan-4-ylmethyl)cyclobutane-1-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the oxane ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), Chromium trioxide (CrO3)

Reduction: Sodium borohydride (NaBH4), Lithium aluminum hydride (LiAlH4)

Substitution: Various nucleophiles under basic or acidic conditions.

Major Products Formed

Oxidation: 1-(Oxan-4-ylmethyl)cyclobutane-1-carboxylic acid

Reduction: 1-(Oxan-4-ylmethyl)cyclobutan-1-ol

Substitution: Depending on the nucleophile, various substituted products can be formed.

Scientific Research Applications

1-(Oxan-4-ylmethyl)cyclobutane-1-carbaldehyde has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor in drug synthesis.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(Oxan-4-ylmethyl)cyclobutane-1-carbaldehyde involves its interaction with various molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially altering their function. Additionally, the compound’s unique structure allows it to interact with specific receptors and pathways, influencing biological processes .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Comparison

The table below compares 1-(Oxan-4-ylmethyl)cyclobutane-1-carbaldehyde with structurally related cyclobutane carbaldehydes:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent Type	Purity	Key References
1-(Oxan-4-ylmethyl)cyclobutane-1-carbaldehyde*	C₁₁H₁₈O₂	~182.26 (inferred)	Tetrahydropyran-4-ylmethyl	N/A
1-(Oxan-2-ylmethyl)cyclobutane-1-carbaldehyde	C₁₁H₁₈O₂	182.26	Tetrahydropyran-2-ylmethyl	N/A
1-(Oxolan-2-yl)cyclobutane-1-carbaldehyde	C₉H₁₄O₂	154.21	Tetrahydrofuran-2-yl	95%
1-(Naphthalen-2-yl)cyclobutane-1-carbaldehyde	C₁₄H₁₃O	197.10 (HRMS)	Aromatic naphthalene	N/A
1-(3-Methylbut-3-enyl)cyclobutane-1-carbaldehyde	C₁₀H₁₆O	152.23	Aliphatic branched alkene	≥95%
1-(2-Hydroxy-2-methylpropyl)cyclobutane-1-carbaldehyde	C₉H₁₆O₂	156.23	Hydroxy-substituted aliphatic	N/A

Notes:

• Tetrahydropyran (oxane) vs. tetrahydrofuran (oxolan) substituents : The larger oxane ring (6-membered) in 1-(Oxan-4-ylmethyl) derivatives may enhance steric bulk and lipophilicity compared to the 5-membered oxolan substituent in C₉H₁₄O₂ .
• Aromatic vs.

Physicochemical Properties

• Molecular Weight and Polarity :

  • The oxane/oxolan substituents introduce oxygen atoms, increasing polarity compared to purely aliphatic analogs like 1-(3-Methylbut-3-enyl)cyclobutane-1-carbaldehyde (C₁₀H₁₆O) .
  • The hydroxy group in 1-(2-Hydroxy-2-methylpropyl)cyclobutane-1-carbaldehyde (C₉H₁₆O₂) enhances hydrophilicity, whereas oxane/oxolan derivatives balance lipophilicity and polarity .

• Reactivity :

  • All compounds share aldehyde reactivity (e.g., nucleophilic additions), but steric hindrance from bulky substituents (e.g., oxane rings) may slow reaction kinetics compared to less hindered analogs .